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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173

CAS Number: 367-24-8

This technical guide provides an in-depth overview of 4-Bromo-2-fluoroaniline, a key building
block in organic synthesis, particularly for pharmaceutical and materials science research. This
document outlines its chemical and physical properties, detailed experimental protocols for its
synthesis, and its applications in drug development and beyond.

Data Presentation

The following table summarizes the key quantitative data for 4-Bromo-2-fluoroaniline.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1266173?utm_src=pdf-interest
https://www.benchchem.com/product/b1266173?utm_src=pdf-body
https://www.benchchem.com/product/b1266173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 367-24-8 [A121031[415116]107]
Molecular Formula CeHsBrFN [1][5][6]
Molecular Weight 190.01 g/mol [11[3]

Melting Point 36.0-43.0°C [5]

Boiling Point 200 - 205 °C @ 760 mmHg [7]

White to pale cream to brown
Appearance to pale gray crystals, powder,

or fused solid

[5]

Purity >98%

[3]

Experimental Protocols

A common method for the synthesis of 4-Bromo-2-fluoroaniline involves the reduction of 4-

bromo-2-fluoro-1-nitrobenzene.[2][8]

Synthesis of 4-Bromo-2-fluoroaniline from 4-bromo-2-fluoro-1-nitrobenzene[2][8]

Materials:

e 4-bromo-2-fluoro-1-nitrobenzene (10 g, 45.5 mmol)
o Ethanol (EtOH) (50 mL)

e Water (20 mL)

e lron powder (12.7 g, 230 mmol)

o Ammonium chloride (NH4Cl) (24.3 g, 455 mmol)

o Celite

e Petroleum ether
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o Ethyl acetate (EtOAC)

Procedure:

A solution of 4-bromo-2-fluoro-1-nitrobenzene in ethanol and water is prepared in a reaction
vessel.

Iron powder and ammonium chloride are added to the stirred solution.
The reaction mixture is heated to 90 °C and stirred for 2 hours.

After 2 hours, the reaction mixture is filtered through Celite.

The filter cake is washed with ethanol.

The filtrate is concentrated under reduced pressure.

The resulting residue is purified by silica gel chromatography using a petroleum ether/ethyl
acetate gradient (10:1 to 5:1) to yield 4-bromo-2-fluoroaniline.

Applications in Research and Drug Development

4-Bromo-2-fluoroaniline serves as a versatile intermediate in the synthesis of more complex

molecules. Its utility is primarily demonstrated in the following areas:

e Pharmaceutical Intermediates: It is a key precursor for the synthesis of various

pharmaceutical compounds.[2] For instance, it is used in the synthesis of 4-amino-3-
fluorophenyl boronic acid, a valuable building block in medicinal chemistry.[2][3] The
presence of fluorine can significantly impact the pharmacokinetic and pharmacodynamic
properties of a drug molecule, often leading to increased potency and bioavailability.[9]

Organic Synthesis: This compound is widely used as an intermediate in various organic
reactions.[2] The bromo and fluoro substituents, along with the amino group, provide multiple
reaction sites for further chemical modifications.

Materials Science: Halogenated anilines, such as 4-Bromo-2,6-difluoroaniline which shares
structural similarities, are used in the synthesis of materials for solar cells, OLEDs, and
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organic semiconductors.[10] While not directly about 4-Bromo-2-fluoroaniline, this
highlights the potential applications of related structures.

Mandatory Visualization

The following diagram illustrates the synthetic workflow for 4-Bromo-2-fluoroaniline.
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Caption: Synthetic workflow for 4-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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